(3-Chlorophenyl)(ethyl)imino-lambda6-sulfanone

• IUPAC Name: (3-chlorophenyl)-ethyl-imino-oxo-λ6-sulfane
• InChI: InChI=1S/C8H10ClNOS/c1-2-12(10,11)8-5-3-4-7(9)6-8/h3-6,10H,2H2,1H3
• InChI Key: YBVKBJOUBZSWBM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=N)(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C8H10ClNOS
• Molecular Weight: 203.69 g/mol

Description

(3-Chlorophenyl)(ethyl)imino-lambda6-sulfanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 3-Chloro-N-ethyl-2-iminosulfurane and is a member of the iminosulfurane family of compounds.

Scientific Research Applications

Corrosion Inhibition

Schiff bases similar to "(3-Chlorophenyl)(ethyl)imino-lambda^6-sulfanone" have been investigated for their potential as corrosion inhibitors. Studies have demonstrated the effectiveness of these compounds in protecting metals like mild steel and copper against corrosion in acidic environments. These inhibitors work by adsorbing onto the metal surface, forming a protective layer that reduces corrosion rates. Such findings indicate their valuable application in materials science, especially in extending the lifespan of metal structures in corrosive conditions (Behpour et al., 2009); (Behpour et al., 2008).

Chemiluminescence and Photochemistry

Research has explored the chemiluminescence and photochemical properties of sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds. These studies have implications for developing novel light-emitting materials and understanding the mechanisms of light production at the molecular level. The base-induced decomposition of certain compounds in these categories has shown potential for applications in light-emitting devices and sensors (Watanabe et al., 2010).

Synthesis and Biological Activities

Compounds structurally related to "(3-Chlorophenyl)(ethyl)imino-lambda^6-sulfanone" have been synthesized and evaluated for various biological activities. These activities include antimicrobial and antiviral effects, highlighting the potential of these compounds in pharmaceutical research and development. The synthesis of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides has shown promising antibacterial and moderate anti-enzymatic potentials, opening avenues for new drug discovery and development (Siddiqui et al., 2014).

Photocatalytic Applications

The photocatalytic degradation of chlorophenols in titanium dioxide aqueous suspensions represents another application of chlorophenyl compounds. Such studies are crucial for environmental applications, particularly in the purification of water contaminated with toxic organic compounds. The efficiency of photocatalytic degradation processes offers a sustainable method for eliminating pollutants from water, contributing to cleaner and safer water resources (D'Oliveira et al., 1990).